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Thioquinapiperifil in dietary supplements

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Thioquinapiperifil

CAS No.: 220060-39-9

Cat. No.: S545254

Compound Profile and Identification

Thioquinapiperifil, formerly reported as KF31327, is an imidazoquinazoline derivative. The table below

summarizes its core chemical and biological characteristics.

Property Description

IUPAC Name 3-ethyl-1,3-dihydro-8-[[[2-[4-(hydroxymethyl)-1-piperidinyl]phenyllmethyllamino]-2H-
imidazo[4,5-g]quinazoline-2-thione [1] [2]

Molecular C24H28NeOS (Free base) [1]
Formula

Molecular 448.59 g/mol (Free base) [1]
Weight

CAS Number 204077-66-7 (Dihydrochloride salt) [3] [2]

Biological Potent, selective, and non-competitive PDE-5 inhibitor [3]
Activity

ICso for PDE5  0.074 nM [3]

Related Used in sexual enhancement research; found as an adulterant in dietary supplements
Catalog [3]11[1]
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Analytical Detection and Methodologies

[llicit thioquinapiperifil is identified in complex supplement matrices using advanced analytical techniques,

primarily Liquid Chromatography coupled with Mass Spectrometry (LC-MS).

Sample Preparation and Cleanup

Effective sample cleanup is critical for accurate detection. For soft-gel-type supplements with oily matrices,
the Enhanced Matrix Removal-Lipid (EMR-Lipid) dispersive Solid-Phase Extraction (dSPE) method has
proven highly effective. This method utilizes mechanisms of size exclusion and hydrophobic interaction to
remove lipid components that cause signal suppression or enhancement during MS analysis, outperforming

other green chemistry methods like QUEChERS-dSPE and DLLME in matrix removal efficiency [4].

Liquid Chromatography (LC) Separation

Optimal chromatographic separation is a prerequisite for distinguishing isobaric compounds.

o Stationary Phase: A reversed-phase Capcell PAK C18 column provides superior separation
performance for mixtures of PDE-5 inhibitors and analogs [5].

e Mobile Phase: Gradient elution using acetonitrile and water containing 0.2% acetic acid offers a
good balance between separation efficiency and MS ionization sensitivity [5].

¢ Flow Rate: 0.2 mL/min [5].

Mass Spectrometry (MS) Identification

High-resolution mass spectrometry is indispensable for screening and confirming unknown or unapproved

analogs.

¢ lonization: Electrospray lonization (ESI) in positive ion mode [5].

e Mass Analyzer: Hybrid lon Trap-Time of Flight (IT-TOF) MS is highly effective. This combination
provides accurate mass measurements of both parent and fragment ions and enables sequential
tandem MS (MSn) for rich structural information [5].

e Spectral Library: A high-resolution MSr spectral library for PDE-5 inhibitors allows for successful
identification of adulterated samples by comparing accurate masses and fragmentation patterns [5].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s545254?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8232078/
https://www.mdpi.com/1420-3049/25/12/2734
https://www.mdpi.com/1420-3049/25/12/2734
https://www.mdpi.com/1420-3049/25/12/2734
https://www.mdpi.com/1420-3049/25/12/2734
https://www.mdpi.com/1420-3049/25/12/2734
https://www.mdpi.com/1420-3049/25/12/2734
https://www.smolecule.com/products/s545254?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Experimental Workflow for Analysis

The following diagram illustrates the comprehensive analytical workflow for detecting thioquinapiperifil

and other adulterants in dietary supplements, from sample preparation to final identification.
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|
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Experimental workflow for analyzing thioquinapiperifil in supplements.

Health Risks and Regulatory Context

The presence of thioquinapiperifil in dietary supplements poses a significant public health risk.

¢ Undisclosed Potency: Consumers are exposed to a potent, prescription-only pharmaceutical
substance without their knowledge, dosage information, or medical supervision [1] [6].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s545254?utm_src=pdf-body
https://www.smolecule.com/products/s545254?utm_src=pdf-body-img
https://www.smolecule.com/products/s545254?utm_src=pdf-body
https://www.smolecule.com/products/s545254?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18758113/
https://www.sciencedirect.com/science/article/abs/pii/S0731708517313559
https://www.smolecule.com/products/s545254?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

e Adulteration Trend: Thioquinapiperifil is part of a growing trend where over 80 synthetic PDE-5
inhibitors have been found as adulterants in "natural” or "herbal" supplements. It is categorized as
one of the few PDE-5 inhibitors that does not belong to the sildenafil, tadalafil, or vardenafil analog
families [6].

¢ Unknown Toxicity: The pharmacological and toxicological profiles of these unapproved analogs are
often not studied. Their side effects, drug interactions (especially with nitrates), and long-term health
impacts are unknown and may pose risks beyond those of approved drugs [6].

Conclusion

Thioquinapiperifil represents a clear challenge in the dietary supplement market. Its analysis requires
sophisticated LC-MS/MS methodologies with high-resolution mass spectrometry for unambiguous
identification. The intentional adulteration of supplements with such potent, unapproved pharmaceutical
substances underscores the critical need for robust and continuous regulatory monitoring to ensure public

safety.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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dietary-supplements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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